![molecular formula C19H21N3O3 B4179604 1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine](/img/structure/B4179604.png)
1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine
Overview
Description
1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine, also known as MNBP, is a piperazine derivative that has gained attention in recent years due to its potential applications in scientific research. MNBP has been found to have a unique mechanism of action, making it a promising candidate for further investigation. In
Mechanism of Action
1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine has been found to act as a dopamine and serotonin transporter blocker, inhibiting the reuptake of these neurotransmitters. This leads to an increase in the levels of dopamine and serotonin in the synaptic cleft, resulting in enhanced neurotransmission. Additionally, this compound has been found to have an affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, neuronal plasticity, and neuroprotection.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine and serotonin levels in the brain, leading to improved mood and decreased anxiety. Additionally, this compound has been found to have neuroprotective effects, reducing neuronal damage and improving cognitive function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine in lab experiments is its unique mechanism of action, which makes it a promising candidate for the development of new treatments for various disorders. However, one of the limitations of using this compound is its limited availability and high cost, which may hinder its widespread use in research.
Future Directions
There are several future directions for research on 1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine. One area of research is the development of new treatments for disorders such as depression and anxiety. Additionally, further investigation into the mechanism of action of this compound and its interactions with other neurotransmitter systems could lead to a better understanding of its potential therapeutic applications. Finally, research into the synthesis of this compound and other piperazine derivatives could lead to the development of more cost-effective methods for producing these compounds.
Scientific Research Applications
1-(4-methylbenzyl)-4-(2-nitrobenzoyl)piperazine has been found to have potential applications in various scientific research fields. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have a unique mechanism of action that involves the modulation of dopamine and serotonin neurotransmission, making it a potential candidate for the development of new treatments for disorders such as depression and anxiety.
properties
IUPAC Name |
[4-[(4-methylphenyl)methyl]piperazin-1-yl]-(2-nitrophenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-15-6-8-16(9-7-15)14-20-10-12-21(13-11-20)19(23)17-4-2-3-5-18(17)22(24)25/h2-9H,10-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAPOEBZQKWGILG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.